Cas no 32507-77-0 (17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one)

• Product Name: 17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CAS No: 32507-77-0
• MF: C₂₈H₄₄O
• MW: 396.648368835449
• CID: 308392
• PubChem ID: 99511
• Update Time: 2025-04-19

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• Ergosta-7,22-dien-3-one
• 17-[(Z)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• ergost-7,22-diene-3-ol
• NSC 231803
• [ "" ]
• 17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a
• 32507-77-0
• CHEMBL5191846
• 17-(5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (9R,10S,13R,14R,17R)-17-[(2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CID 99511
• (24S)24-Methylcholesta-7,22-dien-3-one
• DA-63257
• 17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,18-21,24-26H,9,11-17H2,1-6H3/t19-,20+,21?,24+,25-,26-,27-,28+/m0/s1
• InChI Key： AHWOEMBXZXGDBQ-AQGSFBQWSA-N
• SMILES： O=C1CC[C@@]2(C)C(C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](C=C[C@H](C)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 396.33900
• Monoisotopic Mass: 396.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1
• XLogP3: 7.3

Experimental Properties

• Color/Form: Powder
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183-184 ºC
• Boiling Point: 487.5±44.0 °C at 760 mmHg
• Flash Point: 213.0±20.7 °C
• Solubility: Insuluble (8.3E-6 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 7.61890
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives